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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-Gly-OH

Cat. No.: B1450292 Get Quote

No single analytical technique can provide a complete picture of a compound's purity. A self-

validating, trustworthy assessment relies on an orthogonal approach, where multiple

techniques based on different physicochemical principles are employed. Each method

interrogates a different aspect of the molecule's identity and purity, and together, they build a

comprehensive and reliable profile.
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Purity Assessment Workflow for Fmoc-Thr(tBu)-Gly-OH

Fmoc-Thr(tBu)-Gly-OH Sample

RP-HPLC
(Purity Percentage)

Quantify relative purity

LC-MS
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NMR Spectroscopy
(Structural Integrity)

Confirm structure

Elemental Analysis
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Determine peptide content

Chiral HPLC
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Assess stereochemical integrity

Comprehensive Purity Report
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Fmoc-Thr(tBu)-Gly-OH Water Counterions (e.g., TFA)

Net Peptide Content (NPC)

Determined by Elemental Analysis

e.g., 70-90% of Gross Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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